Cas no 38695-71-5 (Methyl 4-Phenylthiophene-3-carboxylate)

• Product Name: Methyl 4-Phenylthiophene-3-carboxylate
• CAS No: 38695-71-5
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD07776986
• CID: 305067
• PubChem ID: 26369707
• Update Time: 2025-04-19

Methyl 4-Phenylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, 4-phenyl-, methyl ester
• methyl 4-phenylthiophene-3-carboxylate
• 4-phenyl-thiophene-3-carboxylic acid methyl ester
• Methyl-4-phenyl-3-thenoat
• Methyl4-phenyl-3-thienoate
• SCHEMBL19088832
• DTXSID60649974
• AKOS026675687
• 38695-71-5
• METHYL4-PHENYLTHIOPHENE-3-CARBOXYLATE
• STR06588
• FT-0720426
• Methyl 4-Phenylthiophene-3-carboxylate

• MDL： MFCD07776986
• Inchi： 1S/C12H10O2S/c1-14-12(13)11-8-15-7-10(11)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： AJMHUFVILVTYTG-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.04000
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.198
• Melting Point: 48-49
• Boiling Point: 320.8°C at 760 mmHg
• Flash Point: 147.8°C
• Refractive Index: 1.584
• PSA: 54.54000
• LogP: 3.20170

Methyl 4-Phenylthiophene-3-carboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：